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Compound of Interest

Compound Name: Sodium isovalerate

Cat. No.: B1324468 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and having clear, immediate information on chemical handling is paramount. This document

provides comprehensive guidance on the personal protective equipment (PPE) required for

handling Sodium isovalerate, alongside detailed operational and disposal plans.

Chemical and Physical Properties
A summary of the key quantitative data for Sodium isovalerate is presented in the table below

for easy reference.

Property Value

Molecular Formula C₅H₉NaO₂

Molecular Weight 124.11 g/mol [1]

Appearance Solid

Boiling Point 175.3°C at 760 mmHg[2][3]

Occupational Exposure Limits No data available[3]

Personal Protective Equipment (PPE)
When handling Sodium isovalerate, the use of appropriate personal protective equipment is

mandatory to minimize exposure and ensure personal safety.
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Recommended PPE:
Eye Protection: Wear tightly fitting safety goggles with side-shields conforming to EN 166

(EU) or NIOSH (US) standards.[3]

Hand Protection: Chemical-resistant, impervious gloves should be worn. Nitrile gloves are a

suitable option. Always inspect gloves before use and wash hands after handling.[3][4]

Body Protection: A flame-retardant lab coat or impervious clothing should be worn to protect

the skin.[3] Ensure the lab coat is buttoned and fits properly. Long pants and closed-toe

shoes are required.

Respiratory Protection: If engineering controls are insufficient or if dust formation is likely, a

full-face respirator with an appropriate cartridge should be used.[3]

Operational Plans: Step-by-Step Guidance
Follow these detailed protocols for the safe handling of Sodium isovalerate in both its solid

form and as a solution.

Handling Solid Sodium Isovalerate
Preparation: Work in a well-ventilated area, preferably within a certified chemical fume hood.

[4] Ensure the work area is clean and uncluttered.

Personal Protective Equipment: Don all required PPE as detailed above.

Weighing: When weighing the solid, do so in a manner that minimizes dust formation.[3] Use

a spatula to handle the solid.

Transfer: Carefully transfer the solid to the reaction vessel or container. Avoid creating dust

clouds.

Storage: Keep the container tightly closed when not in use and store in a dry, cool, and well-

ventilated place.[3]

Preparing a Sodium Isovalerate Solution
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Solvent Selection: Determine the appropriate solvent for your application.

Equipment: Use a clean, dry beaker or flask for the dissolution. A magnetic stirrer can be

used to aid dissolution.

Procedure:

Measure the required volume of solvent.

Slowly add the pre-weighed solid Sodium isovalerate to the solvent while stirring.

Continue stirring until the solid is completely dissolved.

Labeling: Clearly label the container with the chemical name, concentration, date of

preparation, and your initials.

Storage: Store the solution in a tightly sealed container in a designated storage area.

Disposal Plan
Proper disposal of chemical waste is crucial for environmental protection and laboratory safety.

Waste Collection: Collect waste Sodium isovalerate, including any contaminated materials,

in a designated and clearly labeled hazardous waste container.

Container Labeling: The waste container must be labeled with "Hazardous Waste" and the

full chemical name.

Disposal Method: Dispose of the waste in accordance with local, state, and federal

regulations. Contact your institution's Environmental Health and Safety (EHS) department for

specific guidance on chemical waste disposal. Do not dispose of Sodium isovalerate down

the drain or in the regular trash.

Emergency Procedures: Chemical Spill
In the event of a Sodium isovalerate spill, follow these steps to ensure a safe and effective

cleanup.
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Caption: Workflow for responding to a chemical spill.

Detailed Spill Cleanup Protocol
Evacuate and Alert: Immediately evacuate the area of the spill and alert your supervisor and

nearby colleagues.[4]

Assess the Spill: If it is safe to do so, assess the extent of the spill and consult the Safety

Data Sheet (SDS) for specific hazards.

Assemble Materials: Gather the necessary spill cleanup materials, including appropriate

PPE, absorbent materials (such as vermiculite or sand), a scoop or dustpan, and a

designated waste container.[5][6]

Contain and Clean:

Don the appropriate PPE.

Carefully cover the spill with an inert absorbent material, working from the outside in to

prevent spreading.[7]

Once the spill is absorbed, use a scoop and dustpan to collect the material. Avoid creating

dust.[8]

Decontaminate: Clean the spill area with soap and water.

Dispose: Place all contaminated materials, including gloves and absorbent, into a sealed and

labeled hazardous waste container.[7] Contact your EHS department for pickup.

Report: Report the incident to your supervisor and complete any necessary incident report

forms.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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